molecular formula C9H6N4 B8714134 7-Azidoisoquinoline CAS No. 218301-40-7

7-Azidoisoquinoline

Cat. No. B8714134
CAS RN: 218301-40-7
M. Wt: 170.17 g/mol
InChI Key: WWNQKPVKQSUGCZ-UHFFFAOYSA-N
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Description

7-Azidoisoquinoline is a useful research compound. Its molecular formula is C9H6N4 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

218301-40-7

Molecular Formula

C9H6N4

Molecular Weight

170.17 g/mol

IUPAC Name

7-azidoisoquinoline

InChI

InChI=1S/C9H6N4/c10-13-12-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H

InChI Key

WWNQKPVKQSUGCZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC2=C1C=CN=C2)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7-aminoisoquinoline (7.0 g) in TFA (35 mL) at 0° C. was added sodium nitrite (4.02 g) portionwise over a period of 30 minutes. The reaction was stirred at 0° C. to room temperature for 1.5 h. Water (3.5 mL) was added followed by portionwise addition of sodium azide (3.48 g) at 0° C. over a period of 30 minutes. After the addition, the reaction was slowly warmed up to room temperature and stirred for 1 h. Two third of TFA was evaporated and the residue was cooled to 0° C. Sodium bicarbonate (sat. in water) was added dropwisely to the residue until the pH was about 8-9. After extraction with methylene chloride (4×60 mL), the organic phase was combined, washed with water, brine, dried over sodium sulfate, filtered and concentrated to leave 7-azidoisoquinoline (7.5 g) as a dark brown solid. CI mass spectrum z (rel. intensity) 171 (M+H, 100).
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
4.02 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
3.48 g
Type
reactant
Reaction Step Three

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